A high conductivity oxide–sulfide composite lithium superionic conductor†

Journal of Materials Chemistry A Pub Date: 2014-01-14 DOI: 10.1039/C3TA15223E

Abstract

Best of both worlds: a composite electrolyte of LLZO and LPS successfully combines low grain boundary resistance, room temperature processability and low interfacial resistance of LPS with the excellent electrochemical stability and ionic conductivity of LLZO. The composite electrolyte improves the ionic conductivity of parent electrolytes and augments exceptional compatibility with metallic lithium, thereby making the electrolyte attractive for practical solid-state batteries.

Graphical abstract: A high conductivity oxide–sulfide composite lithium superionic conductor
A high conductivity oxide–sulfide composite lithium superionic conductor†
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